![molecular formula C9H8N2O2S B1528467 Ethyl thiazolo[4,5-c]pyridine-2-carboxylate CAS No. 911463-38-2](/img/structure/B1528467.png)
Ethyl thiazolo[4,5-c]pyridine-2-carboxylate
Overview
Description
Ethyl thiazolo[4,5-c]pyridine-2-carboxylate, commonly referred to as ETPC, is a heterocyclic compound that has been used in a variety of scientific research applications. It is a relatively new compound, first synthesized in the early 2000s, and has been gaining popularity in recent years due to its unique properties and potential applications in various fields. ETPC has been used in the synthesis of various compounds, as well as in the development of new drugs, materials, and catalysts. In addition, ETPC has been studied for its potential uses in biochemistry, physiology, and other areas of scientific research.
Scientific Research Applications
Chemical Transformations and Synthesis
Ethyl thiazolo[4,5-c]pyridine-2-carboxylate serves as a key intermediate in various chemical transformations and syntheses. Notably, Albreht et al. (2009) demonstrated its transformation into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, showcasing its versatility in creating new molecular structures for potential applications in pharmaceuticals and material science (Albreht, Uršič, Svete, & Stanovnik, 2009).
Anticancer Potential
A study by Altug et al. (2011) involved the preparation of thiazolo[3,2-a]pyridines using a multicomponent reaction. One of the synthesized compounds exhibited promising anticancer activity across various cancer cell lines, indicating the potential utility of this compound derivatives in cancer research (Altug, Burnett, Caner, Dürüst, Elliott, Glanville, Guy, & Westwell, 2011).
New Compound Synthesis
Mohamed (2021) synthesized new derivatives of this compound, expanding the chemical repertoire of this molecule. The study emphasizes its role in synthesizing diverse compounds with potential biological applications (Mohamed, 2021).
Mechanism of Action
Biochemical Pathways
- The compound’s effects may impact various pathways, including:
- Ethyl thiazolo[4,5-c]pyridine-2-carboxylate could influence pathways like MAPK, PI3K/Akt, or NF-κB . It might affect energy production, biosynthesis, or catabolism. Alterations in cell cycle progression could occur. The compound may impact DNA damage response mechanisms.
Properties
IUPAC Name |
ethyl [1,3]thiazolo[4,5-c]pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-2-13-9(12)8-11-6-5-10-4-3-7(6)14-8/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYBXJJAPHASLEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(S1)C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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